Cas no 1112983-17-1 (2-(5-bromopyridin-3-yl)oxyethan-1-amine)

• Product Name: 2-(5-bromopyridin-3-yl)oxyethan-1-amine
• CAS No: 1112983-17-1
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• MDL: MFCD19673990
• CID: 1029848
• PubChem ID: 64206264
• Update Time: 2025-07-18

2-(5-bromopyridin-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-((5-Bromopyridin-3-yl)oxy)ethanamine
• 2-(5-bromopyridin-3-yl)oxyethanamine
• 2-(5-bromopyridin-3-yloxy)ethanamine
• 2-(5-bromopyridin-3-yl)oxyethan-1-amine
• 2-((5-bromopyridin-3-yl)oxy)ethan-1-amine
• A1-17178
• 1112983-17-1
• DA-15484
• DTXSID20734739
• SCHEMBL1621537
• EN300-1896506
• 2-[(5-Bromopyridin-3-yl)oxy]ethan-1-amine
• AKOS013526429

• MDL： MFCD19673990
• Inchi： 1S/C7H9BrN2O/c8-6-3-7(5-10-4-6)11-2-1-9/h3-5H,1-2,9H2
• InChI Key： FVMFQZQFCQALJT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OCCN

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-bromopyridin-3-yl)oxyethan-1-amine

Introduction to 2-(5-bromopyridin-3-yl)oxyethan-1-amine (CAS No. 1112983-17-1)

2-(5-bromopyridin-3-yl)oxyethan-1-amine, with the CAS number 1112983-17-1, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and an amino group attached to an ethylene glycol chain. These structural elements contribute to its diverse chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 2-(5-bromopyridin-3-yl)oxyethan-1-amine is C₉H₁₂BrN₂O, and its molecular weight is approximately 240.09 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 5-bromopyridine-3-carbonitrile with ethylene glycol followed by reduction to form the amine. The synthesis of this compound has been optimized in several studies, focusing on improving yield and purity while minimizing side reactions and by-products.

In the realm of pharmaceutical research, 2-(5-bromopyridin-3-yl)oxyethan-1-amine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as a modulator of various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 2-(5-bromopyridin-3-yl)oxyethan-1-amine exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The biological activity of 2-(5-bromopyridin-3-yl)oxyethan-1-amine is attributed to its ability to interact with specific protein targets. One such target is the serotonin transporter (SERT), which plays a crucial role in regulating serotonin levels in the brain. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 demonstrated that certain derivatives of 2-(5-bromopyridin-3-yl)oxyethan-1-amine acted as selective SERT inhibitors, suggesting their potential use in the treatment of mood disorders such as depression and anxiety.

Beyond its pharmaceutical applications, 2-(5-bromopyridin-3-yl)oxyethan-1-amine has also found utility in materials science and chemical synthesis. Its unique structure makes it an excellent building block for the preparation of functional polymers and supramolecular assemblies. For example, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of conductive polymers for use in electronic devices.

The safety profile of 2-(5-bromopyridin-3-yl)oxyethan-1-amine is an important consideration for both laboratory use and potential therapeutic applications. Toxicological studies have shown that this compound exhibits low acute toxicity when administered orally or intraperitoneally to rodents. However, chronic exposure and long-term effects are still under investigation, and appropriate safety measures should be taken during handling and storage.

In conclusion, 2-(5-bromopyridin-3-yl)oxyethan-1-amine (CAS No. 1112983-17-1) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and biological activity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As ongoing research continues to uncover new applications and properties, this compound is likely to remain a focal point of interest in both academic and industrial settings.